2-Quinolinecarboxylic acid; sodium

Core Science & Biosynthesis

A Technical Guide to the Mechanism of Action of 2-Quinolinecarboxylic Acid (Sodium Salt) in Biological Assays

Prepared by: Gemini, Senior Application Scientist

Executive Summary

2-Quinolinecarboxylic acid, also known as quinaldic acid, is a metabolite of the essential amino acid tryptophan, formed via the kynurenine pathway. In its sodium salt form, it serves as a valuable tool for researchers investigating metabolic and neurodegenerative diseases. The primary mechanism of action of 2-quinolinecarboxylic acid is the inhibition of kynurenine 3-monooxygenase (KMO), a critical enzyme at a key branch point in the kynurenine pathway. By inhibiting KMO, it redirects tryptophan metabolism away from the production of neurotoxic metabolites, such as 3-hydroxykynurenine and quinolinic acid, and towards the synthesis of the neuroprotective metabolite, kynurenic acid. This guide provides an in-depth exploration of this mechanism, detailing the experimental assays used to characterize its effects and offering field-proven insights for researchers in drug development and life sciences.

Section 1: Introduction to 2-Quinolinecarboxylic Acid

2-Quinolinecarboxylic acid is a heterocyclic aromatic compound. As a downstream product of tryptophan metabolism, its endogenous levels can have significant physiological effects. The kynurenine pathway metabolizes the majority of dietary tryptophan and plays a crucial role in generating cellular energy.[1] However, under inflammatory conditions, pathway upregulation can lead to an accumulation of neurotoxic compounds.[1]

The central role of 2-quinolinecarboxylic acid in biological assays stems from its ability to modulate this pathway. Its sodium salt form is typically used in aqueous buffers for in vitro and cell-based assays due to its enhanced solubility. Understanding its mechanism is paramount for designing experiments to probe the function of the kynurenine pathway in health and disease, particularly in the context of neurodegenerative disorders like Alzheimer's and Huntington's disease.[2][3][4]

Section 2: Core Mechanism of Action: Inhibition of Kynurenine 3-Monooxygenase (KMO)

The most well-characterized mechanism of action for 2-quinolinecarboxylic acid is the inhibition of kynurenine 3-monooxygenase (KMO).

• The Target: KMO KMO is a FAD-dependent hydroxylase located on the outer mitochondrial membrane that catalyzes the conversion of L-kynurenine to 3-hydroxykynurenine (3-HK).[5] This reaction is a critical regulatory point; its product, 3-HK, is a precursor to the excitotoxic N-methyl-D-aspartate (NMDA) receptor agonist, quinolinic acid (QUIN).[1][2] Both 3-HK and QUIN are implicated in oxidative stress and neuronal cell death.[1][4][6]

• The Action: Shifting the Balance By inhibiting KMO, 2-quinolinecarboxylic acid prevents the synthesis of 3-HK. This action effectively blocks the production of downstream neurotoxic metabolites.[1] Consequently, the substrate L-kynurenine accumulates and is shunted towards an alternative enzymatic path, catalyzed by kynurenine aminotransferases (KATs), to produce kynurenic acid (KYNA).[1] KYNA is considered neuroprotective due to its function as an antagonist of ionotropic glutamate and α7 nicotinic acetylcholine receptors.[1][3] Therefore, the core therapeutic and research utility of 2-quinolinecarboxylic acid lies in its ability to shift the metabolic balance from a neurotoxic to a neuroprotective state.[1][2]

Section 3: Methodologies for Characterizing the Mechanism

Validating the mechanism of 2-quinolinecarboxylic acid sodium requires a multi-faceted approach, combining direct enzyme inhibition assays with cell-based functional assays that measure the downstream consequences.

In Vitro KMO Enzyme Inhibition Assay

This assay directly quantifies the inhibitory potential of 2-quinolinecarboxylic acid on the KMO enzyme. The principle relies on measuring the consumption of the cofactor NADPH, which is proportional to KMO activity.

Caption: Workflow for quantifying cellular kynurenine metabolites.

Detailed Protocol: (General framework based on HPLC and LC-MS/MS methods) [7][8][9][10][11]

• Cell Culture and Treatment:

  • Plate cells known to express KMO (e.g., primary microglia, macrophage cell lines like RAW264.7) and allow them to adhere.

  • Replace the medium with fresh medium containing a known concentration of L-kynurenine (substrate).

  • Treat cells with various concentrations of 2-quinolinecarboxylic acid sodium or vehicle control.

  • Incubate for a predetermined time (e.g., 24 hours) to allow for metabolite production.

• Sample Preparation:

  • Collect the cell culture supernatant.

  • Deproteinize the samples by adding an equal volume of cold 10% trichloroacetic acid or perchloric acid, vortex, and centrifuge at high speed to pellet the protein.

  • The resulting supernatant, containing the metabolites, can be directly analyzed or further purified via solid-phase extraction if necessary.

• LC-MS/MS Analysis:

  • Analyze the samples using a High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UPLC) system coupled to a tandem mass spectrometer (MS/MS).

  • Separate metabolites on a C18 reversed-phase column using an appropriate gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Detect and quantify kynurenic acid and other metabolites using the mass spectrometer, operating in Multiple Reaction Monitoring (MRM) mode for high specificity and sensitivity.

• Data Analysis:

  • Generate a standard curve for each metabolite of interest (e.g., KYNA) using known concentrations.

  • Determine the concentration of each metabolite in the experimental samples by comparing their peak areas to the respective standard curve. [9] * Statistically compare the metabolite levels in inhibitor-treated samples to the vehicle controls to confirm the expected increase in KYNA.

Section 4: Visualizing the Biological Impact

The inhibitory action of 2-quinolinecarboxylic acid sodium on KMO fundamentally alters the flow of metabolites through the kynurenine pathway.

The Kynurenine Pathway: Point of Inhibition

Caption: Inhibition of KMO by 2-quinolinecarboxylic acid.

Section 5: Concluding Remarks for the Researcher

2-Quinolinecarboxylic acid sodium is a potent and specific tool for modulating the kynurenine pathway. Its primary mechanism, the inhibition of KMO, provides a reliable method for decreasing the production of neurotoxic metabolites while simultaneously increasing levels of the neuroprotective kynurenic acid. The experimental protocols detailed in this guide—from direct enzymatic assays to functional cell-based metabolite analysis—provide a robust framework for validating this mechanism and exploring its consequences in various biological systems. For professionals in drug development, this compound serves as a critical reference and starting point for designing novel therapeutics targeting neurodegenerative and inflammatory diseases.

References

• The Kynurenine Pathway and Kynurenine 3-Monooxygenase Inhibitors. (n.d.). National Institutes of Health (NIH). Retrieved March 24, 2026, from [Link]

• What are Kynurenine inhibitors and how do they work? (2024, June 25). News-Medical.net. Retrieved March 24, 2026, from [Link]

• Modulation of Enzyme Activity in the Kynurenine Pathway by Kynurenine Monooxygenase Inhibition. (2019, February 8). Frontiers in Neurology. Retrieved March 24, 2026, from [Link]

• Understanding the kynurenine pathway: A narrative review on its impact across chronic pain conditions. (n.d.). National Institutes of Health (NIH). Retrieved March 24, 2026, from [Link]

• Improved method for the determination of kynurenic acid in rat plasma by column-switching HPLC with post-column fluorescence detection. (2006, March 9). ScienceDirect. Retrieved March 24, 2026, from [Link]

• METHOD VALIDATION FOR DETERMINATION OF KYNURENIC ACID CONTENT IN NATURAL PRODUCTS BY RP-HPLC-UV. (n.d.). Uludag Bee Journal. Retrieved March 24, 2026, from [Link]

• Simultaneous Determination of Kynurenine and Kynurenic Acid by High-Performance Liquid Chromatography Photoirradiation System Using a Mobile Phase Containing 18-crown-6. (n.d.). National Institutes of Health (NIH). Retrieved March 24, 2026, from [Link]

• KMO Inhibitor Screening Assay Kit (96-well). (n.d.). BPS Bioscience. Retrieved March 24, 2026, from [Link]

• Direct determination of kynurenic acid with HPLC-MS/MS method in honey. (2023, May 30). National Institutes of Health (NIH). Retrieved March 24, 2026, from [Link]

• Diclofenac Identified as a Kynurenine 3-Monooxygenase Binder and Inhibitor by Molecular Similarity Techniques. (n.d.). National Institutes of Health (NIH). Retrieved March 24, 2026, from [Link]

• KMO Inhibitor Screening Assay Kit (384-well). (n.d.). BPS Bioscience. Retrieved March 24, 2026, from [Link]

• Kynurenine 3-monooxygenase. (n.d.). Wikipedia. Retrieved March 24, 2026, from [Link]

• Small Molecule Inhibitors of Kynurenine 3-Monooxygenase. (2010, January 25). Gladstone Institutes. Retrieved March 24, 2026, from [Link]

• Quinolinic acid. (n.d.). Wikipedia. Retrieved March 24, 2026, from [Link]

Sources

• 1. The Kynurenine Pathway and Kynurenine 3-Monooxygenase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Modulation of Enzyme Activity in the Kynurenine Pathway by Kynurenine Monooxygenase Inhibition [frontiersin.org]
• 3. Kynurenine 3-monooxygenase - Wikipedia [en.wikipedia.org]
• 4. gladstone.org [gladstone.org]
• 5. Diclofenac Identified as a Kynurenine 3-Monooxygenase Binder and Inhibitor by Molecular Similarity Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quinolinic acid - Wikipedia [en.wikipedia.org]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. uadubj.uludag.edu.tr [uadubj.uludag.edu.tr]
• 9. Simultaneous Determination of Kynurenine and Kynurenic Acid by High-Performance Liquid Chromatography Photoirradiation System Using a Mobile Phase Containing 18-crown-6 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Direct determination of kynurenic acid with HPLC-MS/MS method in honey - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Characterization of Sodium 2-Quinolinecarboxylate: A Methodological Guide for Ligand Validation

Executive Summary

Sodium 2-quinolinecarboxylate, commonly known as sodium quinaldate, is a privileged bidentate ligand extensively utilized in coordination chemistry, metal-organic frameworks (MOFs), and the synthesis of active pharmaceutical ingredients (APIs). In my tenure as an Application Scientist, I have frequently encountered downstream failures in transition metal complexation—often tracing back to inadequate initial characterization of the sodium salt ligand.

This whitepaper provides a rigorous, self-validating spectroscopic workflow to confirm the structural integrity, purity, and electronic state of sodium 2-quinolinecarboxylate prior to its deployment in complex catalytic or biological assays. We will explore the causality behind specific analytical choices and establish robust protocols for Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and UV-Vis spectroscopy.

Mechanistic Rationale for Spectroscopic Workflows

Characterizing a sodium carboxylate salt requires a multi-modal approach. The conversion of 2-quinolinecarboxylic acid (quinaldic acid) to its sodium salt fundamentally alters its electronic distribution, which must be mapped accurately.

• NMR Spectroscopy: Validates the carbon-hydrogen backbone. Deprotonation of the carboxylic acid shifts the electron density across the quinoline ring system. Mapping the chemical environments of these specific nuclei provides a detailed structural fingerprint[1].

• Vibrational Spectroscopy (FT-IR): Serves as the definitive proof of salt formation. The disappearance of the broad O-H stretching band (characteristic of the free acid) and the emergence of distinct asymmetric ( νasym​ ) and symmetric ( νsym​ ) carboxylate stretches dictate the success of the synthesis.

• UV-Vis Spectroscopy: Maps the π→π∗ and n→π∗ transitions, establishing a baseline for future metal-to-ligand charge transfer (MLCT) studies. For example, when complexed with iron(II), the ligand facilitates a distinct iron-to-quinaldate charge-transfer band between 520 and 550 nm[2].

Experimental Protocols: A Self-Validating System

To ensure reproducibility, the following methodologies incorporate built-in validation checkpoints. Do not merely execute these steps; understand the physical chemistry driving them.

Protocol A: Solution-State ¹H and ¹³C NMR Profiling

Causality of Solvent Choice: Sodium 2-quinolinecarboxylate is highly hydrophilic. Deuterium oxide (D₂O) is selected over CDCl₃ to ensure complete dissolution and to prevent aggregation-induced line broadening.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of lyophilized sodium 2-quinolinecarboxylate in 0.6 mL of D₂O (99.9% D) in a clean glass vial. Agitate until optically clear.

• Internal Standardization: Add a capillary containing DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid). Note: Do not use TMS, as it is insoluble in aqueous media.

• Acquisition Parameters: Transfer the solution to a 5 mm NMR tube. Acquire the ¹H NMR spectrum at 400 MHz (16 scans, relaxation delay 2.0 s) and the ¹³C NMR spectrum at 100 MHz (1024 scans, relaxation delay 2.0 s).

• Self-Validation Checkpoint: Examine the downfield region (10–13 ppm). The complete absence of a broad singlet in this region confirms that no unreacted free carboxylic acid remains[1].

Protocol B: Attenuated Total Reflectance FT-IR (ATR-FTIR)

Causality of Matrix Choice: Sodium salts are inherently hygroscopic. Traditional KBr pellet preparation often introduces ambient moisture, creating a broad artifact peak at ~3400 cm⁻¹ that can be misidentified as a retained carboxylic acid O-H stretch. ATR-FTIR eliminates the need for a matrix, preserving the sample's true hydration state.

Step-by-Step Methodology:

• Background Calibration: Collect a background spectrum of the clean diamond ATR crystal (32 scans, 4 cm⁻¹ resolution) in an ambient atmosphere.

• Sample Application: Place 2-3 mg of the neat solid sodium 2-quinolinecarboxylate directly onto the crystal. Apply uniform pressure using the anvil to ensure optimal optical contact.

• Acquisition: Scan the sample from 4000 to 400 cm⁻¹.

• Self-Validation Checkpoint: Calculate the difference between the asymmetric and symmetric carboxylate stretches: Δν=νasym​(COO−)−νsym​(COO−) . For the free sodium salt, this value should be >200 cm⁻¹, indicating an ionic interaction rather than a bridging or chelating coordination mode seen in downstream transition metal complexes[3].

Quantitative Data Summaries

The following tables summarize the expected spectroscopic benchmarks for pure sodium 2-quinolinecarboxylate.

Table 1: Representative NMR Chemical Shifts (D₂O, 400 MHz)

Nucleus	Chemical Shift Range (ppm)	Multiplicity / Assignment	Structural Significance
¹H	8.20 - 8.50	Multiplet (Aromatic)	Protons adjacent to the heteroatom (H3, H4)
¹H	7.60 - 8.10	Multiplet (Aromatic)	Distal ring protons (H5, H6, H7, H8)
¹H	10.0 - 13.0	Absent	Confirms complete deprotonation of COOH
¹³C	~167.0 - 170.0	Singlet (C=O)	Carboxylate carbon, shifted vs free acid
¹³C	118.0 - 150.0	Multiple Peaks	Quinoline aromatic carbon backbone

Table 2: Key FT-IR Vibrational Frequencies (ATR, Solid State)

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Diagnostic Value
~1610 - 1630	νasym​ (COO⁻)	Strong	Primary indicator of carboxylate anion
~1380 - 1400	νsym​ (COO⁻)	Medium-Strong	Used to calculate Δν for coordination mode
~1505	ν (C=N)	Medium	Confirms intact quinoline ring
~3050	ν (C-H)	Weak	Aromatic C-H stretching
~2500 - 3300	ν (O-H)	Absent	Confirms absence of free carboxylic acid

Spectroscopic Validation Workflow

The logical relationship between sample state, analytical technique, and the specific structural feature validated is mapped below.

Spectroscopic validation workflow for sodium 2-quinolinecarboxylate.

Conclusion and Downstream Applications

Thorough spectroscopic validation of sodium 2-quinolinecarboxylate is not merely an administrative checkbox; it is a fundamental prerequisite for advanced synthetic applications. By ensuring the ligand is fully deprotonated, free of hydration artifacts, and electronically intact, researchers can confidently proceed to synthesize complex, oxygen-sensitive paramagnetic materials, such as coordinatively unsaturated mononuclear iron(II) quinaldate complexes[3]. Establishing this self-validating analytical baseline minimizes downstream troubleshooting and accelerates the drug development lifecycle.

References

• American Chemical Society (ACS). Synthesis and Characterization of Iron(II) Quinaldate Complexes. Inorganic Chemistry. Retrieved from: [Link]

• National Institutes of Health (NIH) / PMC. Synthesis and Characterization of Iron(II) Quinaldate Complexes. Retrieved from: [Link]

Biosynthesis and metabolic pathways of 2-quinolinecarboxylic acid derivatives

Biosynthesis and Metabolic Pathways of 2-Quinolinecarboxylic Acid Derivatives: A Comprehensive Technical Guide

Introduction & Biological Significance

2-Quinolinecarboxylic acid (commonly known as quinaldic acid) and its functionalized derivatives—such as kynurenic acid and 8-hydroxyquinoline-2-carboxylic acid (8-HQA)—are a highly versatile class of nitrogenous bicyclic compounds. Originating primarily from the catabolism of L-tryptophan, these metabolites play critical roles across diverse biological kingdoms. In mammals, they act as potent neuroactive modulators within the central nervous system[1]. In microbial secondary metabolism, the quinaldic acid moiety forms the central core of complex thiopeptide antibiotics like thiostrepton[2]. Furthermore, in insect ecology, specific derivatives like 8-HQA function as highly efficient iron chelators (siderophores) that regulate gut microbiota[3].

Understanding the biosynthetic routing and metabolic profiling of these compounds is critical for drug discovery, particularly in neuropharmacology and the development of novel metallo-β-lactamase inhibitors[4].

Core Biosynthetic Pathways

The biosynthesis of 2-quinolinecarboxylic acid derivatives is universally anchored to the degradation of L-tryptophan, though the enzymatic machinery diverges significantly between eukaryotes and specialized bacteria.

The Eukaryotic Kynurenine Pathway

In mammals and insects, the primary route for tryptophan degradation is the kynurenine pathway[5]. The indole ring of L-tryptophan is oxidatively cleaved by indoleamine 2,3-dioxygenase (IDO) or tryptophan 2,3-dioxygenase (TDO) to yield N-formylkynurenine, which is subsequently deformed to L-kynurenine[1]. From here, the pathway branches:

• Kynurenic Acid (4-hydroxyquinoline-2-carboxylic acid): Formed via the irreversible transamination of L-kynurenine by kynurenine aminotransferases (KATs). This molecule is a known neuroprotectant and an antagonist of NMDA receptors[1].

• Quinaldic Acid (2-quinolinecarboxylic acid): Generated through a side-branch deamination and spontaneous cyclization of kynurenine[1].

• 8-Hydroxyquinoline-2-carboxylic acid (8-HQA): In specific lepidopteran insects like Spodoptera littoralis, kynurenine is hydroxylated to 3-hydroxykynurenine, which is then converted into 8-HQA to serve as a gut siderophore[3].

Microbial Secondary Metabolism (Thiostrepton Biosynthesis)

In bacteria such as Streptomyces laurentii, the quinaldic acid moiety is synthesized via a radically different mechanism. The process is initiated by TsrM , a unique cobalamin-dependent radical S-adenosylmethionine (SAM) methylase that methylates the C2 position of L-tryptophan using polar chemistry rather than radical cleavage[6]. Subsequent processing involves tandem transamination and selective oxygenation, leading to a highly reactive pyrrole imine intermediate that triggers an unprecedented C–N bond cleavage and indole ring expansion to form the quinaldic acid core[2].

Biosynthetic pathways of 2-quinolinecarboxylic acid derivatives from L-Tryptophan.

Quantitative Metabolic Profiling

The physiological concentrations and pharmacological potencies of these derivatives vary drastically depending on the biological context. Recent drug discovery efforts have identified 8-HQA derivatives as potent zinc-binding inhibitors of New Delhi metallo-β-lactamase-1 (NDM-1), an enzyme responsible for severe multidrug resistance in bacteria[4].

Table 1: Pharmacological and Physiological Parameters of 2-Quinolinecarboxylic Acid Derivatives

Compound	Biological Context	Parameter	Value	Reference
8-Hydroxyquinoline-2-carboxylic acid (8-HQA)	Spodoptera littoralis gut fluid	Physiological Concentration	0.5 – 5.0 mM	[3]
8-Hydroxyquinoline-2-carboxylic acid (8-HQA)	NDM-1 Metallo-β-lactamase	Inhibitory Concentration (IC₅₀)	9.1 μM	[4]
8-Methylsulfonamido-quinoline-2-carboxylic acid	NDM-1 Metallo-β-lactamase	Inhibitory Concentration (IC₅₀)	1.64 μM	[4]
Quinaldic acid	Hepatocellular Carcinoma (HepG2)	Cytotoxic Effective Range	1.0 μM – 10.0 mM	[7]

Experimental Workflows & Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, embedding quality control directly into the experimental logic.

Protocol A: Targeted LC-MS/MS Quantification of Quinoline Metabolites

Causality & Logic: Accurate quantification of kynurenine pathway metabolites requires overcoming severe matrix effects. The use of isotopically labeled internal standards (e.g., d5-L-tryptophan) is non-negotiable; it corrects for matrix-induced ion suppression during Electrospray Ionization (ESI). Furthermore, acidic extraction is utilized to precipitate proteins while keeping the carboxylic acid moieties of the analytes protonated and highly soluble.

• Sample Preparation: Aliquot 50 μL of biological fluid (e.g., plasma or gut homogenate) into a microcentrifuge tube. Spike with 10 μL of a heavy-isotope internal standard mix (1 μM).

• Protein Precipitation: Add 200 μL of ice-cold methanol containing 0.1% formic acid. Rationale: Formic acid ensures the precipitation of binding proteins while preventing the ionization of the carboxylic acid group, thereby locking the metabolites in the organic phase. Vortex for 30 seconds and centrifuge at 14,000 × g for 15 minutes at 4°C.

• Chromatographic Separation: Inject 5 μL of the supernatant onto a reversed-phase C18 UHPLC column. Use a gradient of Water (0.1% formic acid) and Acetonitrile (0.1% formic acid). Rationale: The acidic mobile phase provides an abundant proton source, drastically enhancing ionization efficiency in positive ESI mode.

• Mass Spectrometry: Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor specific transitions (e.g., m/z 174.1 → 128.1 for quinaldic acid).

• Validation: Run a blank matrix spiked with known concentrations (Standard Curve) before and after the biological samples to validate instrument drift and extraction recovery.

Targeted LC-MS/MS analytical workflow for quantifying quinoline metabolites.

Protocol B: In Vitro Enzymatic Assay for TsrM (Radical SAM Methylase)

Causality & Logic: TsrM catalyzes the first step of quinaldic acid biosynthesis in thiostrepton by methylating L-tryptophan[6]. Unlike canonical radical SAM enzymes, TsrM uses polar chemistry, but its[4Fe-4S] cluster remains highly susceptible to oxidative degradation. Therefore, all steps must be performed inside an anaerobic chamber (O₂ < 5 ppm) to prevent irreversible cluster oxidation, which would abolish catalytic activity.

• Anaerobic Preparation: Degas all buffers (50 mM HEPES, pH 7.5, 300 mM KCl) by sparging with argon for 2 hours, then transfer to an anaerobic glovebox.

• Reconstitution: Incubate purified TsrM (10 μM) with 50 μM ferrous ammonium sulfate and 50 μM sodium sulfide for 1 hour to reconstitute the [4Fe-4S] cluster.

• Reaction Assembly: In a 100 μL reaction volume, combine reconstituted TsrM, 1 mM L-tryptophan, 1 mM S-adenosylmethionine (SAM), and 100 μM methylcobalamin (MeCbl). Rationale: SAM is required to re-form MeCbl from Co(I)-Cbl at the end of the catalytic cycle[6].

• Initiation & Quenching: Initiate the reaction by adding the sodium dithionite (2 mM) as a reducing agent. Incubate at 25°C for 30 minutes. Quench the reaction by adding 10 μL of 5% trichloroacetic acid (TCA) and exposing the tube to ambient oxygen.

• Analysis: Centrifuge to remove precipitated TsrM and analyze the supernatant via HPLC to quantify the formation of 2-methyl-L-tryptophan.

References

• Elucidating the Biosynthetic Mechanism toward the Quinaldic Acid Moiety: Processing 2-Methyl-L-Tryptophan through Tandem Transamination and Selective Oxygenation Initiates Indole Ring Expansion in the Biosynthesis of Thiostrepton.Journal of the American Chemical Society (via Thieme Connect).
• The Influence of Kynurenine Metabolites on Neurodegenerative Pathologies.MDPI.
• Understanding the kynurenine pathway: A narrative review on its impact across chronic pain conditions.PMC / NIH.
• Reaction catalyzed by TsrM during the biosynthesis of the quinaldic acid moiety of thiostrepton.ResearchGate.
• Cytotoxic Effects of Kynurenic Acid and Quinaldic Acid in Hepatocellular Carcinoma (HepG2) Cell Line.MDPI.
• Biosynthesis of 8-hydroxyquinoline-2-carboxylic acid, an iron chelator from the gut of the lepidopteran Spodoptera littoralis.ResearchGate.
• Kinetics, Thermodynamics, and Structural Effects of Quinoline-2-Carboxylates, Zinc-Binding Inhibitors of New Delhi Metallo-β-lactamase-1 Re-sensitizing Multidrug-Resistant Bacteria for Carbapenems.ACS Publications.

Sources

• 1. The Influence of Kynurenine Metabolites on Neurodegenerative Pathologies [mdpi.com]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Understanding the kynurenine pathway: A narrative review on its impact across chronic pain conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cytotoxic Effects of Kynurenic Acid and Quinaldic Acid in Hepatocellular Carcinoma (HepG2) Cell Line | MDPI [mdpi.com]

Crystal structure analysis of 2-quinolinecarboxylic acid sodium salt

An In-depth Technical Guide to the Crystal Structure Analysis of 2-Quinolinecarboxylic Acid Sodium Salt

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The precise three-dimensional arrangement of atoms within an active pharmaceutical ingredient (API) is fundamental to understanding its physicochemical properties, such as solubility, stability, and bioavailability. This guide provides a comprehensive, technically-grounded methodology for the complete crystal structure determination and characterization of 2-quinolinecarboxylic acid sodium salt (sodium quinaldate). Moving beyond a simple recitation of steps, this document elucidates the causal reasoning behind experimental choices, establishing a self-validating workflow from crystal growth to final structural validation. It is designed to equip researchers with the expertise to not only replicate the described protocols but also to adapt them to novel molecular systems.

Introduction: The Rationale for Structural Elucidation

2-Quinolinecarboxylic acid, commonly known as quinaldic acid, is a heterocyclic building block of significant interest in medicinal chemistry and materials science. Its derivatives have been explored for a range of biological activities. The conversion of an acidic API like quinaldic acid into a salt, such as its sodium salt, is a cornerstone of pharmaceutical development aimed at enhancing aqueous solubility and modifying biopharmaceutical properties.

The crystalline form of a salt, or polymorph, dictates its physical properties. A definitive understanding of the solid-state structure is therefore not an academic exercise but a critical component of drug development, mandated by regulatory bodies for its impact on product performance and consistency. This guide outlines the multi-technique approach required for an unambiguous determination of the crystal structure of 2-quinolinecarboxylic acid sodium salt.

The Foundational Step: Growth of High-Quality Single Crystals

The entire process of single-crystal X-ray diffraction (SC-XRD) hinges on obtaining a single, high-quality crystal. This is often the most challenging and empirical step, requiring careful control over nucleation and growth kinetics. The objective is to grow a crystal of sufficient size (typically 0.1-0.3 mm in each dimension) that is free from significant defects, twinning, and internal strain.

Synthesis and Purification of the Salt

Prior to crystallization, the purity of the material is paramount. The sodium salt should be synthesized and rigorously purified.

Protocol 1: Synthesis of Sodium 2-Quinolinate

• Reaction: Dissolve 2-quinolinecarboxylic acid in a minimal amount of ethanol. In a separate vessel, dissolve one molar equivalent of sodium hydroxide (NaOH) in deionized water.

• Neutralization: Slowly add the NaOH solution to the acidic solution while stirring. Monitor the pH, aiming for a final value of ~7.0-7.5.

• Isolation: Remove the solvent under reduced pressure (rotary evaporation).

• Purification: The resulting solid should be recrystallized from a suitable solvent system (e.g., ethanol/water mixture) to remove any unreacted starting materials or byproducts. Purity should be confirmed by NMR and elemental analysis.

Crystallization Methodologies

Several techniques can be employed to grow single crystals. The choice of method depends on the solubility profile of the salt.

Table 1: Comparison of Crystallization Techniques

Method	Principle	Advantages	Common Solvents
Slow Evaporation	Solvent is slowly removed from a saturated solution, increasing solute concentration to the point of nucleation and growth.	Simple setup, effective for many compounds.	Water, Ethanol, Acetonitrile, Dichloromethane
Vapor Diffusion	An antisolvent, in which the solute is insoluble, slowly diffuses into a solution of the compound, inducing crystallization.	Excellent control over growth rate.	Precipitant: Hexane, Diethyl ether; Solvent: Toluene, THF
Cooling	A saturated solution at a higher temperature is slowly cooled, as solubility decreases with temperature.	Good for compounds with high temperature-dependent solubility.	Most common solvents.

Recommended Starting Protocol: Slow Evaporation

• Prepare a saturated solution of purified sodium 2-quinolinate in a high-purity solvent (e.g., a 90:10 ethanol:water mixture) at room temperature.

• Filter the solution through a 0.2 µm syringe filter into a clean, small vial.

• Cover the vial with a cap containing a few small perforations (made with a needle) to allow for slow evaporation.

• Place the vial in a vibration-free environment and monitor for crystal growth over several days to weeks.

Core Analysis: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid. It provides information on bond lengths, bond angles, and the packing of molecules in the crystal lattice.

The Workflow of Structure Determination

The process can be visualized as a logical progression from data collection to a final, validated structural model.

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

Step-by-Step Experimental Protocol

Protocol 2: SC-XRD Data Collection and Structure Refinement

• Crystal Mounting: A suitable single crystal is selected under a microscope, picked up using a cryoloop, and mounted on the goniometer head of the diffractometer. For data collection at low temperatures (e.g., 100 K), the crystal is flash-cooled in a stream of cold nitrogen gas to minimize thermal motion and radiation damage.

• Unit Cell Determination: Preliminary diffraction images are collected to determine the crystal system, lattice parameters, and Bravais lattice. This is typically an automated process in modern software.

• Data Collection: A full sphere of diffraction data is collected by rotating the crystal in the X-ray beam (typically Mo Kα, λ = 0.71073 Å, or Cu Kα, λ = 1.54184 Å). The strategy should aim for high completeness (>99%) and redundancy.

• Data Reduction and Integration: The raw diffraction images are processed to integrate the intensities of each reflection and apply corrections for factors like Lorentz and polarization effects. This step is performed using software such as CrysAlisPro, SAINT, or XDS.

• Structure Solution: The phase problem is solved to obtain an initial electron density map. For small molecules, direct methods are highly effective and are implemented in programs like SHELXT. This initial solution usually reveals the positions of most non-hydrogen atoms.

• Structure Refinement: The initial atomic model is refined against the experimental data using full-matrix least-squares methods (e.g., with SHELXL or Olex2-refine). This iterative process refines atomic positions, and thermal parameters (anisotropic for non-hydrogen atoms) to minimize the difference between observed and calculated structure factors. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Validation: The final structural model is rigorously validated using tools like checkCIF, which is an official service of the International Union of Crystallography (IUCr). This program checks for geometric plausibility, consistency, and potential issues in the final Crystallographic Information File (CIF).

Complementary Characterization: A Holistic View

While SC-XRD provides the definitive atomic arrangement, a full characterization requires complementary techniques to understand the bulk properties of the material and confirm that the single crystal is representative of the bulk sample.

Powder X-ray Diffraction (PXRD)

PXRD is essential for phase identification and to confirm the bulk purity of the synthesized salt. The experimental powder pattern should be compared to the pattern simulated from the single-crystal structure data. A good match confirms that the crystal structure determined is the true, bulk-phase structure.

Caption: Workflow for Phase Purity Confirmation using PXRD.

Thermal Analysis (DSC/TGA)

Thermal analysis provides critical information about the stability, melting point, and presence of solvent molecules in the crystal lattice.

• Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between the sample and a reference as a function of temperature. It will reveal the melting point of the salt and any phase transitions.

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. It is used to determine the presence of solvates (e.g., water) in the crystal structure, which would be observed as a discrete mass loss step.

Table 2: Expected Thermal Analysis Data

Technique	Parameter Measured	Information Gained
DSC	Heat Flow (mW)	Melting Point (°C), Enthalpy of Fusion (J/g), Phase Transitions
TGA	Mass Loss (%)	Thermal Stability, Presence and Stoichiometry of Solvates

Vibrational Spectroscopy (FTIR/Raman)

Infrared (IR) and Raman spectroscopy probe the vibrational modes of the molecules. For the 2-quinolinecarboxylic acid sodium salt, the most significant change compared to the free acid will be in the carboxylate group's vibrational frequency.

• Free Acid (R-COOH): Shows a characteristic C=O stretch at approximately 1700-1730 cm⁻¹.

• Carboxylate Salt (R-COO⁻Na⁺): The C=O bond is replaced by a delocalized carboxylate group, which exhibits a strong asymmetric stretching vibration typically in the 1550-1610 cm⁻¹ region. This spectral shift is a definitive indicator of salt formation.

Interpreting the Final Structure: From Data to Knowledge

Once a validated CIF is obtained, the final step is to interpret the structural information. Key aspects to analyze include:

• Coordination of the Sodium Cation: How many oxygen atoms from the carboxylate groups coordinate to the sodium ion? What is the coordination geometry (e.g., octahedral, tetrahedral)?

• Intermolecular Interactions: Identify and analyze non-covalent interactions, such as hydrogen bonds, π-π stacking between the quinoline rings, and ion-dipole interactions. These interactions govern the crystal packing and ultimately influence the material's physical properties.

• Crystal Packing: Describe how the molecules are arranged in the unit cell. This packing arrangement determines the density and morphology of the crystal.

Conclusion

The comprehensive structural analysis of 2-quinolinecarboxylic acid sodium salt, as outlined in this guide, provides a robust framework for its solid-state characterization. By integrating single-crystal X-ray diffraction with complementary techniques like PXRD, thermal analysis, and vibrational spectroscopy, a complete and unambiguous picture of the material is established. This multi-faceted approach ensures not only the scientific integrity of the structural data but also provides the critical insights necessary for informed decision-making in pharmaceutical development and materials science. The resulting validated crystal structure serves as the fundamental basis for understanding and predicting the behavior of this important pharmaceutical salt.

References

• Sheldrick, G.M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. [Link]

• Sheldrick, G.M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. [Link]

• International Union of Crystallography. (2024). checkCIF/PLATON. IUCr Online Services. [Link]

Protocols & Analytical Methods

Application Note: 2-Quinolinecarboxylic Acid Sodium as a High-Affinity Metal Chelating Agent

Executive Summary

Sodium quinaldate, the sodium salt of 2-quinolinecarboxylic acid (quinaldic acid), is a highly effective bidentate chelating agent. It is extensively utilized in analytical chemistry, organometallic synthesis, and pharmaceutical drug development. By utilizing the ligand in its sodium salt form, researchers overcome the poor aqueous solubility of the free acid, enabling homogeneous, high-yield reactions in aqueous and semi-aqueous media. This application note details the mechanistic principles of sodium quinaldate chelation, quantitative stability data, and field-proven protocols for both gravimetric analysis and spectrophotometric assays.

Mechanistic Principles of Chelation

The chelating efficacy of sodium quinaldate is structurally governed by the spatial arrangement of its electron donors. The nitrogen atom within the quinoline ring and the oxygen atom of the carboxylate group act as Lewis bases, donating electron pairs to a central transition metal cation[1]. This bidentate coordination forms a highly stable five-membered metallocycle[2].

The causality behind its strong affinity lies in the chelate effect and the rigid planar structure of the quinoline backbone, which minimizes entropic loss upon binding. The stability of these high-spin metal-chelate compounds generally follows the Irving-Williams series, with Cu(II) and Zn(II) forming exceptionally stable complexes[3].

Mechanism of bidentate metal chelation by sodium quinaldate forming a 5-membered metallocycle.

Quantitative Chelation Data

The selectivity and thermodynamic strength of metal-quinaldate complexes are quantified by their stability constants (log K). A higher log K value indicates a more stable complex, which is critical for selectively sequestering specific ions in complex biological or environmental matrices[1].

Table 1: Stability Constants of Metal Complexes with Quinaldate

Metal Ion	log K₁	log K₂	Typical Coordination Geometry
Cu²⁺	4.8	8.8	Square planar / Distorted octahedral
Zn²⁺	4.1	7.6	Tetrahedral / Octahedral
Ni²⁺	3.8	6.9	Octahedral
Co²⁺	3.6	6.4	Distorted octahedral
Mn²⁺	2.8	-	Octahedral

Note: Data derived from potentiometric and spectrophotometric evaluations in 50% v/v dioxane-water[1].

Experimental Protocols

Protocol 1: Gravimetric Precipitation and Analysis of Divalent Metals

Rationale : Sodium quinaldate forms highly insoluble, stoichiometric complexes with metals like cadmium and copper at specific pH ranges. This property is exploited for precise quantitative analysis. For instance, the stable weighing form of cadmium quinaldate is achieved between 66°C and 197°C.

Step-by-step workflow for gravimetric determination of metals using sodium quinaldate.

Step-by-Step Methodology:

• Sample Preparation : Dissolve the metal-containing sample in a minimal volume of dilute acid (e.g., 0.1 M HCl). Causality: This ensures the metal remains fully dissociated and prevents premature hydrolysis into metal hydroxides.

• Chelator Addition : Heat the solution to 80°C. Slowly add a 2% (w/v) aqueous solution of sodium quinaldate dropwise under continuous stirring. Causality: Heating increases the kinetic energy of the solution, promoting the growth of larger precipitate crystals and preventing the formation of unfilterable colloidal suspensions.

• pH Adjustment (Critical Step) : Gradually add 2N NaOH until the pH reaches 4.0 to 5.0[4]. Causality: At pH < 3, the carboxylate group protonates, reducing the effective concentration of the chelating anion. At pH > 6, competing metal hydroxides may co-precipitate, ruining stoichiometric accuracy.

• Digestion : Allow the suspension to digest on a hot plate for 30 minutes to age the precipitate.

• Self-Validation (Completeness Check) : Remove the beaker from the heat and let the precipitate settle. Add 1-2 drops of sodium quinaldate to the clear supernatant. If local cloudiness occurs, precipitation is incomplete; add more chelator and repeat digestion. If it remains clear, proceed.

• Filtration and Washing : Decant the mixture through a pre-weighed fine-porosity filtering crucible. Wash the precipitate with cold distilled water. Causality: Cold water minimizes the solubility of the precipitate while effectively washing away unreacted sodium quinaldate and soluble sodium salts[4].

• Drying : Dry the crucible in an oven at 125°C to a constant mass. Calculate the metal concentration based on the known stoichiometry of the M(C10​H6​NO2​)2​ complex.

Protocol 2: Spectrophotometric Determination of Metal-Ligand Affinity

Rationale : For drug development and metallobiology, understanding binding affinity in solution is crucial. This protocol utilizes the shift in the wavelength of maximum absorbance ( λmax​ ) upon complexation[1].

Step-by-Step Methodology:

• Wavelength Selection : Prepare a 100 µM solution of sodium quinaldate and a 100 µM solution of the target metal (e.g., ZnCl2​ ) in a physiological buffer (pH 7.4, 50 mM HEPES). Mix in a 2:1 ligand-to-metal ratio. Scan the absorbance from 200 nm to 500 nm to identify the λmax​ of the complex, which will be distinct from the free ligand[1].

• Calibration Curve : Prepare a series of solutions with a constant metal concentration (50 µM) and varying sodium quinaldate concentrations (0 to 150 µM).

• Incubation : Allow the solutions to equilibrate for 15 minutes at 25°C to ensure thermodynamic equilibrium.

• Measurement : Measure the absorbance of each solution at the predetermined λmax​ .

• Data Analysis : Plot absorbance versus ligand concentration. Utilize non-linear regression (e.g., a one-site specific binding model) to calculate the dissociation constant ( Kd​ ) and extrapolate the stability constant.

Therapeutic and Drug Development Implications

Beyond analytical chemistry, quinaldic acid derivatives are gaining significant traction in pharmaceutical research. Endogenous quinoline-based compounds, such as kynurenic acid, play vital roles in neuroprotection by dampening glutamatergic signaling and coordinating metal ions[5].

Sodium quinaldate mimics these structural properties, offering a highly tunable scaffold for designing next-generation therapeutics targeting neurodegenerative diseases where oxidative damage and metal dyshomeostasis intersect[5]. Furthermore, transition metal complexes of quinaldate (e.g., with Fe(II) or Co(II)) have been synthesized and evaluated, often demonstrating enhanced antimicrobial and antioxidant efficacies compared to the free ligand alone[2][6].

References

• A Comparative Guide to Quinaldic Acid and 8-Hydroxyquinoline for Selective Metal Chelation. Benchchem.1

• Synthesis and Characterization of Novel Quinaldic Acid Based Ni, Fe, and Cr Complexes: A Computational and Experimental Study. ResearchGate. 2

• trans-Diaquabis(quinoline-2-carboxylato-N,O)cobalt(II). IUCr Journals. 3

• The Radiochemistry of Cadmium. OSTI.GOV.

• Analytical Chemistry Handbook. Studylib. 4

• Quinoline Quest: Kynurenic Acid Strategies for Next-Generation Therapeutics via Rational Drug Design. PMC. 5

• Synthesis, Spectroscopy, and Magnetic Properties of FeII and CoII Quinoline-2-carboxylates. ResearchGate. 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. journals.iucr.org [journals.iucr.org]
• 4. studylib.net [studylib.net]
• 5. Quinoline Quest: Kynurenic Acid Strategies for Next-Generation Therapeutics via Rational Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Topic: Preparation of 2-Quinolinecarboxylic Acid Sodium Standard Solutions for High-Performance Liquid Chromatography (HPLC)

An Application Note from the Office of the Senior Application Scientist

**Abstract

This technical guide provides a detailed, field-proven protocol for the preparation of accurate and reproducible 2-quinolinecarboxylic acid sodium standard solutions for use in High-Performance Liquid Chromatography (HPLC). The methodology emphasizes the critical interplay between the analyte's physicochemical properties and the principles of reversed-phase chromatography to ensure robust and reliable quantification. This document is intended for researchers, analytical scientists, and drug development professionals who require precise analytical standards for quantitative analysis.

Introduction and Scientific Context

2-Quinolinecarboxylic acid, also known as quinaldic acid, and its sodium salt are heterocyclic aromatic compounds of significant interest in pharmaceutical and metabolic research.[1] As an endogenous metabolite of the tryptophan degradation pathway, its quantification in biological matrices is crucial for understanding various physiological and pathological states.[2] Furthermore, the quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[2][3]

Accurate quantification by HPLC is fundamentally dependent on the quality of the calibration standards. The preparation of these standards is not a trivial procedural step; it is the foundation of the entire quantitative workflow. Errors in standard preparation, such as incomplete dissolution, degradation, or improper solvent selection, will cascade through the analysis, leading to inaccurate results. This application note moves beyond a simple recitation of steps to explain the underlying chemical principles that govern the preparation of stable and accurate standards for this specific analyte.

Analyte Physicochemical Properties

Understanding the properties of 2-quinolinecarboxylic acid is essential for developing a sound preparation protocol. The sodium salt is generally preferred for standard preparation due to its enhanced aqueous solubility compared to the free acid form.[1]

Property	Value / Description	Source
Chemical Name	Sodium 2-quinolinecarboxylate; Sodium quinaldinate	[1]
Molecular Formula	C₁₀H₆NNaO₂	Derived
Molecular Weight (Acid)	173.17 g/mol	[1][4]
Appearance	Light brown needle-like crystalline powder (for the acid)	[4]
Solubility (Acid)	Moderately soluble in water.	[1]
Key Functional Groups	Carboxylic acid, Quinoline ring system	[3]

The presence of the carboxylic acid group makes the molecule's ionization state, and thus its chromatographic behavior, highly dependent on pH. In reversed-phase HPLC, it is critical to control the pH of the mobile phase to ensure a consistent and reproducible retention time.[5][6]

Essential Materials and Apparatus

Purity of reagents and calibration of equipment are paramount.

• Chemicals & Reagents:

  • 2-Quinolinecarboxylic Acid Sodium Salt (Reference Standard Grade, ≥98% purity)

  • HPLC Grade Water

  • HPLC Grade Acetonitrile (ACN)

  • HPLC Grade Methanol (MeOH)

  • Phosphoric Acid (H₃PO₄), ACS grade or higher

  • Formic Acid, LC-MS grade (if applicable)

• Apparatus:

  • Calibrated 4 or 5-place analytical balance

  • Grade A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

  • Calibrated micropipettes

  • Glass beakers and scrupulously clean glassware

  • Ultrasonic bath (sonicator)

  • Magnetic stirrer and stir bars

  • Calibrated pH meter

  • 0.22 µm or 0.45 µm syringe filters (PTFE or other compatible material)

Experimental Protocol: Standard Preparation Workflow

This protocol details the preparation of a primary stock solution and a subsequent series of working standards for generating a calibration curve.

The Critical Choice of a Diluent

Principle: The ideal solvent for dissolving an HPLC standard is the mobile phase itself or a solvent that is chromatographically weaker (i.e., more polar in reversed-phase).[7] Injecting a standard dissolved in a solvent significantly stronger than the mobile phase can cause severe peak distortion, including splitting and broadening, compromising the analysis.[7]

For 2-quinolinecarboxylic acid, a typical reversed-phase method would utilize a mobile phase consisting of an acidified aqueous component and an organic modifier like acetonitrile.[8] Therefore, a suitable diluent is a pre-mixed solution of Water:Acetonitrile (e.g., 80:20 v/v). Using a purely organic solvent like 100% methanol should be avoided unless the injection volume is kept extremely small (1-2 µL).[7]

Recommended Diluent: HPLC Grade Water:Acetonitrile (80:20, v/v).

Preparation of a Primary Stock Solution (1000 µg/mL)

• Weighing: Accurately weigh approximately 10.0 mg of the 2-quinolinecarboxylic acid sodium salt reference standard onto a weighing paper using a calibrated analytical balance. Record the exact weight.

• Transfer: Carefully transfer the weighed powder into a 10 mL Grade A volumetric flask. Use the selected diluent to rinse the weighing paper multiple times, ensuring all powder is quantitatively transferred into the flask.

• Dissolution: Add approximately 7 mL of the diluent to the flask. Gently swirl the flask to wet the powder. Place the flask in an ultrasonic bath for 5-10 minutes to facilitate complete dissolution. Visually inspect the solution against a light source to ensure no particulate matter remains. The clarity of this solution is non-negotiable.

• Equilibration & Dilution: Allow the solution to return to ambient laboratory temperature. Once equilibrated, carefully add the diluent to the calibration mark on the neck of the flask. Use a pipette for the final drops to ensure accuracy.

• Homogenization: Cap the flask securely and invert it at least 15-20 times to ensure the solution is completely homogeneous.

• Labeling & Storage: Immediately label the flask with "2-QCA-Na Primary Stock," the exact concentration (calculated from the true weight), preparation date, and your initials. Store the stock solution in a refrigerator at 2-8°C. For best results, prepare this solution fresh weekly. Some aqueous solutions of related compounds are not recommended for storage beyond one day.[9]

Preparation of Working Standard Solutions (Calibration Curve)

Working standards are prepared by serial dilution of the primary stock solution. The following table provides an example dilution scheme to create a calibration curve ranging from 1 to 100 µg/mL.

Target Conc. (µg/mL)	Vol. of Stock/Previous Std. to Transfer (µL)	Source Solution	Final Volumetric Flask Size (mL)
100	1000 µL (1.0 mL)	1000 µg/mL Primary Stock	10
50	5000 µL (5.0 mL)	100 µg/mL Working Std.	10
25	2500 µL (2.5 mL)	100 µg/mL Working Std.	10
10	1000 µL (1.0 mL)	100 µg/mL Working Std.	10
5	500 µL	100 µg/mL Working Std.	10
1	100 µL	100 µg/mL Working Std.	10

Procedure for each working standard:

• Pipette the specified volume of the source solution into the designated volumetric flask.

• Dilute to the mark with the same diluent used for the primary stock.

• Cap and invert multiple times to ensure homogeneity.

• Transfer an aliquot to an HPLC vial for analysis. It is advisable to filter the final solutions through a 0.22 µm syringe filter if any particulates are suspected.

Workflow Visualization

The following diagram illustrates the logical flow of the standard preparation protocol.

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Quinolinecarboxylic acid; sodium | Benchchem [benchchem.com]
• 4. Quinaldic acid | 93-10-7 [chemicalbook.com]
• 5. rjptonline.org [rjptonline.org]
• 6. welch-us.com [welch-us.com]
• 7. Best Solvent To Dissolve HPLC Samples - Axion Labs [axionlabs.com]
• 8. Separation of 2-Quinolinecarboxylic acid, 4-hydroxy- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Solubility of 2-Quinolinecarboxylic Acid Sodium in Organic Solvents

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the challenges of dissolving 2-quinolinecarboxylic acid sodium, also known as sodium quinaldinate, in organic solvents. Our goal is to equip you with the foundational knowledge and practical protocols to overcome solubility issues in your experiments.

I. Frequently Asked Questions (FAQs)

Q1: Why is 2-quinolinecarboxylic acid sodium poorly soluble in many common organic solvents?

A1: The low solubility of 2-quinolinecarboxylic acid sodium in many organic solvents stems from its ionic nature. As a sodium salt of a carboxylic acid, it is a highly polar compound.[1] Organic solvents are often non-polar or have low to moderate polarity. A fundamental principle of solubility is "like dissolves like." The large difference in polarity between the ionic salt and the non-polar solvent results in weak solute-solvent interactions, which are insufficient to overcome the strong ionic bonds within the salt's crystal lattice.

Q2: I'm observing some solubility in protic organic solvents like ethanol, but it's still not sufficient for my needs. Why is that?

A2: Protic solvents like ethanol can engage in hydrogen bonding and have a higher dielectric constant compared to non-polar aprotic solvents, which allows them to solvate ions to some extent. However, the overall polarity and solvating power of these solvents are often not high enough to fully dissolve significant quantities of an ionic salt like sodium quinaldinate.[2]

Q3: Are there any quick changes I can make to my experimental setup to improve solubility?

A3: While significant increases in solubility often require changes to the solvent system, you can try increasing the temperature of the mixture. For many compounds, solubility increases with temperature. However, be mindful of the thermal stability of your compound and the boiling point of your solvent. Vigorous agitation, such as using a sonicator, can also help to increase the rate of dissolution, though it may not significantly increase the thermodynamic solubility.

II. Troubleshooting Guide: Strategies to Enhance Solubility

When facing challenges with the solubility of 2-quinolinecarboxylic acid sodium, a systematic approach to modifying the solvent system or the solute itself can lead to a successful outcome. Below are detailed strategies, from simple co-solvent addition to more advanced techniques like phase-transfer catalysis.

Strategy 1: Utilizing Co-solvents

The Principle:

Co-solvency is a widely used and effective method to increase the solubility of a poorly soluble compound by adding a water-miscible organic solvent to an aqueous solution or by mixing organic solvents of different polarities.[3][4][5] The addition of a co-solvent can reduce the overall polarity of an aqueous system or, in the case of organic solvent mixtures, create a new solvent environment with properties intermediate to the individual components, which may be more favorable for dissolving the solute.[3]

When to Use This Method:

This is often the first method to try due to its simplicity and the ready availability of common co-solvents. It is particularly useful when you need to dissolve the sodium salt in a predominantly organic medium for a reaction or analysis.

Experimental Protocol: Determining Optimal Co-solvent Ratio

• Select a range of co-solvents: Choose a primary organic solvent relevant to your application and a selection of miscible co-solvents with varying polarities (e.g., dimethyl sulfoxide (DMSO), dimethylformamide (DMF), methanol, ethanol, propylene glycol, polyethylene glycol (PEG 400)).[6][7]

• Prepare a series of solvent mixtures: In separate vials, prepare a range of binary solvent mixtures. For example, if your primary solvent is ethanol, you could prepare mixtures with DMSO at ratios of 9:1, 8:2, 7:3, and so on.

• Perform solubility measurements: Add an excess of 2-quinolinecarboxylic acid sodium to each vial.

• Equilibrate the samples: Seal the vials and agitate them at a constant temperature until equilibrium is reached. This can be done using a shaker or magnetic stirrer for several hours.

• Separate the solid and liquid phases: Centrifuge the vials to pellet the undissolved solid.

• Quantify the dissolved solute: Carefully remove a known volume of the supernatant and determine the concentration of the dissolved sodium quinaldinate using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.

• Plot the results: Graph the solubility of 2-quinolinecarboxylic acid sodium as a function of the co-solvent ratio to identify the optimal mixture.

Troubleshooting:

• Precipitation upon cooling: If the compound dissolves at a higher temperature but precipitates upon returning to room temperature, the solution is supersaturated. You may need to work at an elevated temperature or find a more suitable solvent system.

• Co-solvent toxicity or reactivity: Be mindful that some co-solvents may be toxic or may react with other components in your experiment.[5] Always check for compatibility.

Strategy 2: Phase-Transfer Catalysis

The Principle:

Phase-transfer catalysis (PTC) is a powerful technique for facilitating reactions between reactants in immiscible phases, such as an aqueous phase and an organic phase.[6][8][9] A phase-transfer catalyst, typically a quaternary ammonium or phosphonium salt, transports an ion from the aqueous phase into the organic phase where the reaction can occur.[6][8][9][10] This same principle can be applied to increase the concentration of an ionic species, like the quinaldinate anion, in an organic solvent.

When to Use This Method:

This method is ideal for situations where 2-quinolinecarboxylic acid sodium needs to participate in a reaction in a non-polar organic solvent where it is otherwise insoluble. It is a highly effective technique that can dramatically increase the apparent solubility and reactivity of the salt.[7]

Experimental Protocol: Using a Phase-Transfer Catalyst

• Choose a suitable phase-transfer catalyst: Common choices include tetrabutylammonium bromide (TBAB), tetrabutylammonium hydrogen sulfate, and various crown ethers.[6][8] The choice of catalyst can depend on the specific anion and the organic solvent.

• Set up a biphasic system: In a reaction vessel, combine your organic solvent with an aqueous solution or a solid form of 2-quinolinecarboxylic acid sodium.

• Add the phase-transfer catalyst: Introduce a catalytic amount (typically 1-10 mol%) of the phase-transfer catalyst to the mixture.

• Agitate the mixture vigorously: Efficient stirring is crucial to maximize the interfacial area between the two phases and facilitate the transport of the anion.

• Monitor the reaction or dissolution: Observe the disappearance of the solid reactant or monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, HPLC).

Mechanism of Action:

The quaternary ammonium cation (Q+) from the catalyst pairs with the quinaldinate anion (A-) at the interface of the two phases. The resulting ion pair [QA] has a lipophilic exterior due to the alkyl groups on the cation, allowing it to be extracted into the organic phase. Once in the organic phase, the quinaldinate anion is available for reaction.

Diagram: Mechanism of Phase-Transfer Catalysis

Caption: Phase-transfer catalysis workflow.

Strategy 3: Chemical Modification (Pro-drug/Esterification Approach)

The Principle:

If the goal is to deliver the 2-quinolinecarboxylic acid moiety into a non-polar environment, and the sodium salt form is not a strict requirement for the subsequent steps, converting the carboxylic acid to a more lipophilic derivative, such as an ester, can be an effective strategy. This is a common approach in drug development to improve membrane permeability.

When to Use This Method:

This strategy is suitable when the carboxylic acid functionality is not required to be in its anionic form for the intended application. For example, if the ultimate goal is to use the quinoline part of the molecule in a subsequent reaction, converting it to an ester can greatly enhance its solubility in organic solvents.

Experimental Protocol: Esterification of 2-Quinolinecarboxylic Acid

This protocol assumes you are starting with the free acid form. If you only have the sodium salt, you will first need to acidify it to generate the free carboxylic acid.

• Dissolve 2-quinolinecarboxylic acid in a suitable alcohol: Choose an alcohol that will form the desired ester (e.g., methanol for the methyl ester, ethanol for the ethyl ester).

• Add an acid catalyst: A strong acid catalyst, such as a few drops of concentrated sulfuric acid, is typically required.

• Heat the reaction mixture: Reflux the mixture for several hours to drive the reaction to completion.

• Monitor the reaction: The progress of the esterification can be monitored by thin-layer chromatography (TLC).

• Work-up and purification: After the reaction is complete, the excess alcohol is typically removed under reduced pressure. The residue is then dissolved in an organic solvent and washed with a mild base (e.g., sodium bicarbonate solution) to remove any unreacted acid. The organic layer is then dried and the solvent evaporated to yield the crude ester, which can be further purified by recrystallization or chromatography.

Troubleshooting:

• Low yield: Esterification is an equilibrium reaction. To drive it to completion, it is often necessary to use a large excess of the alcohol or to remove the water that is formed during the reaction.

• Hydrolysis of the ester: Esters can be sensitive to hydrolysis, especially in the presence of acid or base. Ensure that the work-up and purification steps are carried out under appropriate conditions to avoid decomposition of the product.

IV. Data Summary

The following table provides a qualitative overview of the expected solubility of 2-quinolinecarboxylic acid sodium in various solvent systems and with different solubilization techniques.

Solvent/Technique	Polarity	Expected Solubility of Sodium Quinaldinate	Rationale
Hexane, Toluene	Non-polar	Very Low	"Like dissolves like" principle; large polarity mismatch.[1]
Dichloromethane, Chloroform	Low Polarity	Very Low	Insufficient polarity to solvate the ions.
Ethanol, Methanol	Polar Protic	Low to Moderate	Can engage in hydrogen bonding and have some solvating power.[2][11]
DMSO, DMF	Polar Aprotic	Moderate to High	High dielectric constant and strong dipole moment can effectively solvate cations.[7][9]
Ethanol/DMSO Co-solvent	Variable	Potentially High	A mixture can have optimized polarity for dissolution.
Biphasic system with PTC	N/A	High (in organic phase)	The catalyst facilitates the transport of the anion into the organic phase.[6][8]

V. References

• Phase-transfer catalyst - Wikipedia. [Link]

• Cosolvent – Knowledge and References - Taylor & Francis. [Link]

• Phase-Transfer Catalyst (PTC) | Chem-Station Int. Ed. [Link]

• Cosolvent - Wikipedia. [Link]

• Cosolvent - The 'Medicinal Magician' in The Laboratory - Shandong IRO Chelating Chemical Co., Ltd. [Link]

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. [Link]

• Phase transfer catalysis (PTC) - OperaChem. [Link]

• Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach - SciSpace. [Link]

• Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach - PMC. [Link]

• 2-Quinolinecarboxylic acid - the NIST WebBook. [Link]

• Solubility of Various Carboxylic Acids and Corresponding Sodium Salts... | Download Table - ResearchGate. [Link]

• Water-enhanced solubility of carboxylic acids in organic solvents and its application to extraction processes | Industrial & Engineering Chemistry Research - ACS Publications. [Link]

• Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes - UNT Digital Library. [Link]

• Solubility of various carboxylic acids and corresponding sodium salts in water and ethano1.13 - ResearchGate. [Link]

• Quinaldic Acid | C10H7NO2 | CID 7124 - PubChem. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Cosolvent - Wikipedia [en.wikipedia.org]
• 5. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phase Transfer Catalysts | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 7. Phase-Transfer Catalyst (PTC) | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 11. researchgate.net [researchgate.net]

Reducing background interference in UV-Vis spectra of 2-quinolinecarboxylic acid sodium

Welcome to the Technical Support Center for UV-Vis Spectroscopy. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and eliminate background interference when analyzing 2-quinolinecarboxylic acid sodium (sodium quinaldate).

Sodium quinaldate presents unique spectroscopic challenges due to its strong chelating properties, pH-dependent tautomerization, and susceptibility to scattering. This guide provides field-proven, self-validating protocols to ensure absolute scientific integrity in your spectral data.

Diagnostic Workflow: Identifying the Source of Interference

Before applying a fix, you must identify the physical or chemical root cause of the background interference. Use the diagnostic decision tree below to categorize your baseline anomaly.

Diagnostic workflow for resolving UV-Vis background interference in sodium quinaldate analysis.

Section 1: The Causality of Background Interference

To correct a spectrum, we must first understand the molecular and physical causality behind the distortion.

1. Rayleigh Scattering & Particulate Suspension Sodium quinaldate can exhibit limited solubility in non-polar organic solvents, leading to the formation of micro-particulates. These suspended solids scatter the incident light from the spectrophotometer[1]. Because scattering intensity is inversely proportional to the fourth power of the wavelength ( λ4 ), this manifests as a sharply rising baseline at lower wavelengths (the UV region)[2].

2. Trace Metal Chelation (Matrix Interference) Sodium quinaldate acts as a bidentate ligand, coordinating via the quinoline nitrogen and the carboxylate oxygen. It is a highly efficient scavenger of transition metals[3]. If your solvent, water, or glassware contains trace amounts of iron (Fe) or copper (Cu), the quinaldate anion will form coordinatively unsaturated metal complexes. These complexes exhibit distinct metal-to-ligand charge-transfer bands in the visible and near-UV regions, artificially raising the background and masking the pure analyte peaks[4].

3. Tautomerization and pH-Induced Shifts In solution, if the pH drops, the quinaldate anion protonates to form quinaldic acid. Quinaldic acid exists in a delicate tautomeric equilibrium between a neutral molecule and a zwitterion[5]. Variations in solvent pH alter this equilibrium, causing unpredictable spectral shifts, overlapping bands, and baseline distortions that mimic background interference.

Section 2: Step-by-Step Troubleshooting Protocols

Every experimental choice must be verifiable. The following protocols are designed as self-validating systems .

Protocol A: Physical Matrix Correction (Filtration & Blanking)

Use this protocol when diagnosing Rayleigh scattering or instrument drift.

• Lamp Equilibration: Turn on the Deuterium and Tungsten lamps of the UV-Vis spectrophotometer at least 45 minutes prior to analysis. Causality: Failure to reach thermal equilibrium causes continuous intensity fluctuations, resulting in a drifting baseline[6].

• Sample Filtration: Pass the sodium quinaldate solution through a 0.22 µm PTFE syringe filter to remove undissolved micro-particulates that cause scattering[1].

• Cuvette Matching: Ensure you are using matched quartz cuvettes. Plastic cuvettes absorb strongly in the UV region and will cause massive background interference[1].

• Self-Validation Checkpoint: Record a baseline using the filtered blank solvent in both the reference and sample positions. The resulting spectrum must exhibit an absorbance of 0.000±0.005 AU across the 200–600 nm range. Any deviation indicates residual cuvette contamination or lamp instability[6].

Protocol B: Mathematical Resolution via 2nd Derivative Spectroscopy

When physical filtration fails or matrix interference (like overlapping excipient bands) cannot be removed, derivative spectroscopy is the most powerful mathematical tool to eliminate background effects[7].

• Acquire Zero-Order Spectrum ( D0​ ): Record the raw absorbance spectrum of your sample.

• Apply Smoothing: Apply a Savitzky-Golay smoothing algorithm to the data. Causality: Derivative calculations amplify high-frequency instrumental noise; smoothing is mandatory to preserve the Signal-to-Noise Ratio (SNR)[8].

• Calculate the Second Derivative ( D2​ ): Process the data to find the second derivative of absorbance with respect to wavelength ( d2A/dλ2 ). Causality: The D2​ calculation mathematically eliminates constant baseline offsets and linear scattering effects, converting broad background interference into a flat line of zero while isolating the sharp analyte peaks[7][9].

• Self-Validation Checkpoint: Overlay the D2​ spectrum of your sample with the D2​ spectrum of a highly pure, completely dissolved sodium quinaldate standard. If the mathematical resolution is successful, the spectral shapes and peak minima will perfectly align, confirming that the interference was purely additive background[10].

Section 3: Quantitative Comparison of Correction Methods

Background Correction Method	Mechanism of Action	Impact on Signal-to-Noise Ratio (SNR)	Ideal Use Case for Sodium Quinaldate
Zero-Order ( D0​ ) Blank Subtraction	Subtracts reference cuvette absorbance from the sample[6].	High SNR (preserves raw data).	Pure solutions with no matrix interference, chelation, or scattering.
First Derivative ( D1​ )	Measures the rate of change of absorbance ( dA/dλ )[9].	Moderate SNR (amplifies high-frequency noise).	Identifying the exact λmax​ (the derivative crosses zero at the peak)[7].
Second Derivative ( D2​ )	Measures the curvature of the spectrum ( d2A/dλ2 )[9].	Lower SNR (requires Savitzky-Golay smoothing)[8].	Eliminating broad Rayleigh scattering and resolving overlapping chelation bands[10].

Section 4: Frequently Asked Questions (FAQs)

Q: Why does my sodium quinaldate spectrum have a massive, rising tail below 300 nm? A: This is almost certainly Rayleigh scattering caused by undissolved micro-particles or a solvent cutoff interference[1][2]. If you are using a solvent that absorbs below 300 nm (like acetone or certain alcohols), it will max out the detector. Switch to HPLC-grade water or acetonitrile, and filter your sample through a 0.22 µm membrane.

Q: My baseline is constantly drifting upward during a kinetic study. What is happening? A: There are two primary causes. First, your instrument may lack thermal equilibrium; Deuterium/Tungsten lamps must be warmed up to prevent ongoing intensity fluctuations[6]. Second, if your cuvette is unsealed, solvent evaporation will gradually increase the concentration of sodium quinaldate, resulting in a continuous upward drift in absorbance[11].

Q: Can I use standard plastic or glass cuvettes for this analysis? A: No. Sodium quinaldate absorbs strongly in the UV region (typically between 250 nm and 330 nm depending on the tautomeric state). Glass absorbs the majority of UVC and UVB light, and plastic cuvettes absorb UV light entirely[1]. You must use high-purity quartz cuvettes to prevent total signal loss and background saturation.

Q: I suspect trace metals in my buffer are binding to the sodium quinaldate. How can I prove this? A: Sodium quinaldate forms coordinatively unsaturated complexes with metals like Fe(II), which exhibit distinct charge-transfer bands[3][4]. To prove this, spike your sample with a stronger, non-UV-absorbing chelator (like EDTA). If the broad background bands disappear and the sharp quinaldate peaks return, trace metal chelation was the cause of your interference.

Sources

• 1. technologynetworks.com [technologynetworks.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Synthesis and Characterization of Iron(II) Quinaldate Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. azooptics.com [azooptics.com]
• 7. ijcrt.org [ijcrt.org]
• 8. ajpaonline.com [ajpaonline.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Derivative Spectroscopy: Benefits in Analytical Techniques [pion-inc.com]
• 11. ossila.com [ossila.com]

Reference Data & Comparative Studies

A Comparative Guide to Zinc Extraction: 2-Quinolinecarboxylic Acid Sodium vs. EDTA

Introduction

Zinc extraction and quantification are foundational procedures in metallurgical assaying, environmental monitoring, and pharmaceutical quality control. The choice of chelating agent dictates the entire downstream analytical workflow—determining whether zinc is isolated as a solid precipitate for gravimetric analysis or retained in a soluble state for complexometric titration. This guide critically compares two divergent chelators: 2-quinolinecarboxylic acid sodium (commonly known as sodium quinaldate) and Ethylenediaminetetraacetic acid (EDTA) .

Mechanistic Causality: Chelation Dynamics

To design a self-validating extraction system, researchers must understand the thermodynamic and structural causality behind the ligand-metal interaction.

EDTA (The Universal Solubilizer): EDTA is a hexadentate aminopolycarboxylic acid. When fully deprotonated, it envelops the Zn²⁺ ion, utilizing two amine nitrogens and four carboxylate oxygens to form a highly stable, water-soluble [Zn(EDTA)]²⁻ complex. The massive entropic gain achieved by displacing six coordinated water molecules yields a remarkable stability constant (log K) of approximately 16.5[1]. However, this high thermodynamic affinity comes at the cost of selectivity; EDTA will aggressively complex competing divalent and trivalent cations (e.g., Ca²⁺, Mg²⁺, Fe³⁺) unless the matrix is heavily masked.

Sodium Quinaldate (The Selective Precipitant): 2-Quinolinecarboxylic acid sodium acts as a bidentate ligand. It coordinates Zn²⁺ through the nitrogen atom of the quinoline ring and the oxygen of the carboxylate group, forming a rigid, stable five-membered chelate ring[2]. Because the resulting complex, Zn(C₁₀H₆NO₂)₂, is uncharged and highly hydrophobic, it precipitates quantitatively out of aqueous solutions. By strictly controlling the environment to a weakly acidic range (pH 4.0–5.0), sodium quinaldate achieves exceptional selectivity for zinc (and copper), leaving interfering alkaline earth metals completely in solution[3].

Logical Workflow Visualization

Figure 1: Comparative workflows for zinc extraction using Sodium Quinaldate vs. EDTA.

Experimental Protocols

The following protocols function as self-validating systems. The pH control steps are the critical causality checkpoints; failure to maintain the specified pH will result in either incomplete extraction or the co-precipitation of contaminants.

Protocol A: Selective Zinc Precipitation using Sodium Quinaldate

Objective: Gravimetric isolation of zinc from a mixed-metal matrix.

• Sample Preparation: Dissolve the zinc-containing sample in dilute hydrochloric acid (HCl).

• Masking & pH Adjustment: Add sodium tartrate to mask interfering ions like iron(III). Add dilute NaOH dropwise until the solution reaches pH 4.0–5.0. Causality: Quinaldic acid has a pKa of ~1.2[2]; at pH 4.0–5.0, the carboxylate group is fully deprotonated, enabling optimal coordination without inducing the precipitation of zinc hydroxide[3].

• Precipitation: Heat the solution to 60°C. Slowly add a 2% (w/v) aqueous solution of sodium quinaldate while stirring continuously. A dense, white, crystalline precipitate of zinc quinaldate will form.

• Digestion & Filtration: Allow the mixture to digest for 30 minutes to promote Ostwald ripening (crystal growth for easier filtration). Filter through a pre-weighed sintered glass crucible.

• Washing & Drying: Wash the precipitate with cold water to remove the unreacted ligand. Dry at 125°C to a constant weight.

• Quantification: Calculate the zinc mass based on the gravimetric factor of the Zn(C₁₀H₆NO₂)₂ complex.

Protocol B: Zinc Complexation and Titration using EDTA

Objective: Volumetric quantification of total zinc via soluble chelation.

• Sample Preparation: Dissolve the sample in a minimal volume of dilute acid.

• Buffering: Add an ammonia/ammonium chloride (NH₃/NH₄Cl) buffer to lock the pH at exactly 10.0. Causality: At pH 10, EDTA is sufficiently deprotonated to ensure the conditional stability constant is high enough for a sharp titration endpoint. Simultaneously, the ammonia prevents zinc from precipitating as Zn(OH)₂ by forming soluble intermediate ammine complexes[4].

• Indicator Addition: Add a pinch of Eriochrome Black T (EBT) indicator. The solution will turn wine-red due to the formation of the Zn-EBT complex.

• Titration: Titrate with a standardized 0.01 M EDTA solution. As EDTA is added, it strips the zinc from the EBT indicator because the Zn-EDTA complex is thermodynamically more stable.

• Endpoint: The endpoint is reached when the solution turns a distinct, pure blue, indicating all zinc has been sequestered by EDTA and the EBT indicator is entirely free[4].

Comparative Data Analysis

To objectively evaluate these alternatives, we must compare their physicochemical properties and extraction performance in laboratory settings.

Table 1: Physicochemical and Binding Properties

Property	Sodium Quinaldate	EDTA
Ligand Type	Bidentate	Hexadentate
Complex State	Insoluble precipitate	Soluble complex
Stability Constant (log K)	~ 11.5 (as bis-complex)	16.50
Optimal pH Range	4.0 – 5.0	9.0 – 10.0
Primary Application	Selective gravimetric analysis	Total complexometric titration

Table 2: Extraction Performance in Mixed Matrices

Metric	Sodium Quinaldate Protocol	EDTA Protocol
Zinc Recovery Rate	> 99.5%	> 99.8%
Selectivity (vs. Ca²⁺, Mg²⁺)	Excellent (No interference)	Poor (Requires masking/separation)
Interference from Cu²⁺	High (Co-precipitates)	High (Co-titrates)
Throughput Speed	Low (Requires drying/weighing)	High (Rapid titration)

Discussion: Strategic Selection in Drug Development & Research

Choosing between sodium quinaldate and EDTA hinges entirely on the analytical objective and the complexity of the sample matrix.

If your workflow requires high-throughput quantification or bulk stripping of zinc from a biological or environmental matrix, EDTA is the undisputed standard. Its massive stability constant ensures complete sequestration of Zn²⁺[1]. However, its lack of selectivity means that in complex biological matrices (which are rich in calcium and magnesium), extensive masking agents or prior separation steps are mandatory to prevent false positives.

Conversely, if the goal is high-precision, selective isolation of zinc—such as in the quality control of zinc-based active pharmaceutical ingredients (APIs) or metallurgical assays—sodium quinaldate is superior. By leveraging the specific geometry of the five-membered chelate ring and strict pH control, it effectively ignores alkaline earth metals, yielding a pure, easily weighable precipitate that serves as its own validation step[2].

References

• BenchChem. "What are the physical and chemical properties of Quinaldic Acid - Benchchem: Metal Chelation."2

• National Institutes of Health (NIH). "Voltammetric studies of Zn and Fe complexes of EDTA: evidence for the push mechanism."1

• Cash, David (UCLMail). "EDTA Titrations 1: Standardization of EDTA and Analysis of Zinc in a Supplement Tablet."4

• Studylib. "Analytical Chemistry Handbook."3

Sources

• 1. Voltammetric studies of Zn and Fe complexes of EDTA: evidence for the push mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. studylib.net [studylib.net]
• 4. uclmail.net [uclmail.net]

Mass spectrometry fragmentation patterns of 2-quinolinecarboxylic acid sodium

An in-depth technical guide on the mass spectrometry (MS) fragmentation patterns of 2-quinolinecarboxylic acid sodium (commonly known as quinaldic acid sodium salt), designed for analytical chemists, metabolomics researchers, and drug development professionals.

Executive Summary

2-Quinolinecarboxylic acid is a critical intermediate in pharmaceutical synthesis and a key downstream biomarker in the tryptophan-kynurenine metabolic pathway. While often supplied and formulated as a sodium salt to enhance aqueous solubility, this salt form presents specific challenges for liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide objectively compares the fragmentation dynamics of 2-quinolinecarboxylic acid against structurally related alternatives (e.g., kynurenic acid and quinolinic acid) and provides a self-validating experimental protocol for robust quantification.

Mechanistic Insights: The "Sodium Salt" Ionization Paradigm

As a Senior Application Scientist, one of the most common pitfalls I observe in the quantification of salt-form therapeutics is the failure to control the ionization adducts.

When 2-quinolinecarboxylic acid sodium is introduced into an electrospray ionization (ESI) source, the sodium counterion dictates the thermodynamic stability of the resulting gas-phase ions. Sodium adducts ( [M+Na]+ at m/z 196.03) are highly stable and strongly resist collision-induced dissociation (CID). Attempting to fragment a sodium adduct often yields poor MS/MS spectra, drastically reducing the sensitivity of Multiple Reaction Monitoring (MRM) assays.

The Causality of Method Design: To circumvent this, our chromatographic system must be engineered to actively displace the sodium ion. By utilizing a highly acidic mobile phase (e.g., 0.1% Formic Acid, pH ~2.7), we saturate the ESI droplet with excess protons. This forces the complete protonation of the carboxylate group, suppressing the [M+Na]+ species and driving the formation of the highly fragmentable [M+H]+ precursor ion at m/z 174.05 ([1]).

Fragmentation Dynamics (ESI-MS/MS)

Upon successful isolation of the [M+H]+ precursor (m/z 174), collision-induced dissociation (CID) yields a highly predictable and reproducible fragmentation pattern.

The primary structural vulnerability of 2-quinolinecarboxylic acid lies at the carboxylic acid moiety. The dominant fragmentation pathways involve:

• Neutral Loss of Water: A loss of H2​O (-18 Da) generating a minor fragment at m/z 156.

• Decarboxylation: A direct neutral loss of CO2​ (-44 Da) yielding the highly abundant quinoline cation at m/z 130. This is the preferred quantifier transition .

• Loss of Formic Acid: A combined loss of H2​O and CO (-46 Da) resulting in the m/z 128 fragment, serving as an excellent qualifier transition .

Figure 1: ESI-MS/MS CID fragmentation pathway of protonated quinaldic acid (m/z 174).

Comparative Performance: Quinaldic Acid vs. Structural Alternatives

To contextualize the performance of 2-quinolinecarboxylic acid, it is essential to compare it against its biological isomers and pathway derivatives, such as Kynurenic acid (4-hydroxyquinoline-2-carboxylic acid) and Quinolinic acid (pyridine-2,3-dicarboxylic acid).

While all three are analyzed in positive ESI mode, quinolinic acid suffers from poor retention on standard C18 columns due to its high polarity, often requiring HILIC (Hydrophilic Interaction Liquid Chromatography) or wide-isolation MS/MS strategies ([2]). In contrast, 2-quinolinecarboxylic acid exhibits excellent reversed-phase retention and superior ionization efficiency.

Table 1: Optimized MRM Parameters for Tryptophan-Kynurenine Metabolites

Compound	Adduct State	Precursor (m/z)	Quantifier (m/z)	Qualifier (m/z)	Optimal CE (eV)	LC Column Preference
2-Quinolinecarboxylic Acid	[M+H]+	174.1	130.1	128.1	20 / 25	Reversed-Phase (C18)
Kynurenic Acid	[M+H]+	190.1	144.1	116.1	25 / 30	Reversed-Phase (C18)
Quinolinic Acid	[M+H]+	168.0	150.0	106.0	15 / 20	HILIC / Amide

Self-Validating LC-MS/MS Protocol

Trustworthy analytical data requires a self-validating system. The following protocol incorporates stable isotope dilution and matrix blank validation to ensure that the suppression effects commonly associated with sodium salts and biological matrices are fully mitigated.

Figure 2: Self-validating LC-MS/MS workflow for quinolinecarboxylic acid extraction.

Step-by-Step Methodology

• Internal Standard (IS) Calibration: Aliquot 50 µL of plasma/serum into a microcentrifuge tube. Immediately spike with 10 µL of stable isotope-labeled internal standard (e.g., Quinaldic acid-d4 at 100 ng/mL). Causality: The IS corrects for any ionization suppression caused by residual sodium ions or phospholipids in the matrix.

• Protein Precipitation (PPT): Add 150 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid. Vortex vigorously for 2 minutes. Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer & Dilution: Transfer 100 µL of the supernatant to an autosampler vial and dilute with 100 µL of LC-MS grade water. Causality: Diluting the organic extract prevents "solvent effect" peak distortion during reversed-phase injection.

• Chromatographic Separation:

  • Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 60% B over 4 minutes. Flow rate: 0.4 mL/min.

• Mass Spectrometry (QQQ): Operate in positive ESI mode. Capillary voltage: 3.0 kV. Desolvation temperature: 400°C. Monitor the MRM transitions listed in Table 1.

• System Validation: Run a double-blank (matrix without analyte or IS) and a zero-blank (matrix with IS only) before every analytical batch to verify the absence of carryover and isobaric interference ([3]).

References

• Analytical Chemistry. (2020). Analysis of Tryptophan Metabolites in Serum Using Wide-Isolation Strategies for UHPLC–HRMS/MS. American Chemical Society. Retrieved from[Link]

• Electrophoresis. (2018). A validated liquid chromatography-high resolution-tandem mass spectrometry method for the simultaneous quantitation of tryptophan, kynurenine, kynurenic acid and quinolinic acid in human plasma. Wiley Online Library. Retrieved from[Link]

• Digital CSIC. (2014). Use of Quinoline Alkaloids as Markers of the Floral Origin of Chestnut Honey. Spanish National Research Council. Retrieved from[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Quinolinecarboxylic Acid and Its Sodium Salt

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical compounds we handle, including their safe and responsible disposal. This guide provides a detailed, procedural framework for the proper disposal of 2-Quinolinecarboxylic acid and its sodium salt, ensuring the safety of laboratory personnel and the protection of our environment. While some derivatives may not be explicitly classified as hazardous under all regulations, the broader family of quinoline compounds necessitates a cautious and informed approach to waste management[1][2].

Hazard Assessment and Essential Safety Precautions

A thorough understanding of the potential hazards is the foundation of safe chemical handling. Although a specific Safety Data Sheet (SDS) for 2-Quinolinecarboxylic acid may not always be readily available, data from its sodium salt and structurally similar quinoline and quinoxaline compounds provide critical safety insights. These compounds are often categorized as irritants to the skin, eyes, and respiratory system[3][4][5][6][7]. Therefore, treating 2-Quinolinecarboxylic acid and its sodium salt as hazardous substances is a prudent and necessary precaution.

Table 1: Hazard Profile Summary

Hazard Category	GHS Classification (for related compounds)	Key Hazard Statements
Acute Toxicity	Not Classified as harmful by ingestion[3]	May cause health damage if it enters the bloodstream through wounds[3].
Skin Irritation	Skin Irritant, Category 2	Causes skin irritation[4][5][6][7]. May accentuate pre-existing dermatitis[3].
Eye Irritation	Eye Irritant, Category 2/2A	Causes serious eye irritation[4][5][6][7].
Respiratory Irritation	Specific Target Organ Toxicity (Single Exposure), Category 3	May cause respiratory irritation[4][5][7].
Environmental Hazard	Varies among derivatives	Quinoline is harmful to aquatic life in very low concentrations[8].

Personal Protective Equipment (PPE): Your First Line of Defense

Adherence to a strict PPE protocol is non-negotiable when handling these compounds.

• Hand Protection: Wear nitrile or other chemical-resistant gloves. Always inspect gloves for integrity before use[1][9][10].

• Eye Protection: Use chemical splash goggles or safety glasses with side shields[4][9][11]. A face shield is recommended when there is a significant risk of splashing[10][11].

• Body Protection: A standard laboratory coat is mandatory to protect skin and clothing[1][10].

• Respiratory Protection: Handle these compounds in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling dust or vapors[1][12]. If a fume hood is not available or if dust generation is unavoidable, a dust respirator (e.g., N95) should be used[7][10][11].

Step-by-Step Disposal Protocol

All waste containing 2-Quinolinecarboxylic acid or its sodium salt must be treated as hazardous chemical waste[1][2]. Do not dispose of these materials down the drain or in regular trash[8][10][13].

Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous reactions between incompatible chemicals[12][14].

• Solid Waste: This includes excess or expired 2-Quinolinecarboxylic acid/sodium salt, contaminated weigh boats, and used filter paper.

• Liquid Waste: This category comprises solutions containing the dissolved compound and the initial solvent rinses of contaminated glassware.

• Contaminated Sharps: Any sharp items (needles, broken glass) contaminated with the compound must be placed in a designated sharps container.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items should be collected separately.

Step 2: Waste Collection and Containerization

The integrity and labeling of waste containers are paramount for safe storage and transport.

• Container Selection: Use only containers that are in good condition, have a secure, tight-fitting lid, and are chemically compatible with the waste[14][15]. Often, the original product container is suitable for collecting the same waste[14]. For liquid waste, High-Density Polyethylene (HDPE) containers are generally appropriate.

• Solid Waste Collection:

  • Carefully transfer solid waste into a clearly labeled, sealable hazardous waste container[1].

  • Avoid generating dust during the transfer[1].

  • Place contaminated items like weigh boats and gloves directly into the same container[2].

• Liquid Waste Collection:

  • Pour liquid waste into a dedicated, labeled hazardous liquid waste container[1].

  • The first rinse of any contaminated glassware with a suitable solvent (e.g., acetone, ethanol) must be collected as hazardous liquid waste[2][16]. Subsequent rinses with water may be permissible for drain disposal, but only if local regulations and institutional policies allow[16].

Step 3: Labeling and Storage

Accurate labeling prevents accidents and ensures compliant disposal.

• Label all waste containers with the words "Hazardous Waste" or "Dangerous Waste"[14].

• Clearly identify the full chemical name: "2-Quinolinecarboxylic acid waste" or "Sodium 2-quinolinecarboxylate waste"[2].

• List all constituents, including solvents, and their approximate percentages. Account for 100% of the contents[14].

• Store the sealed waste containers in a designated, secure satellite accumulation area that is under the control of laboratory personnel[16]. Ensure secondary containment, such as a plastic tub, is used to mitigate potential leaks[14].

Spill Management Protocol

In the event of a spill, a swift and correct response is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Immediately alert personnel in the area and evacuate if necessary. Ensure the area is well-ventilated[12].

• Control and Contain: Wearing appropriate PPE, prevent the spill from spreading.

  • For solid spills: Carefully sweep or scoop the material to avoid creating dust. Place it into a labeled hazardous waste container[2].

  • For liquid spills: Use an inert absorbent material like vermiculite, dry sand, or earth to contain and absorb the liquid[2][8]. Do not use combustible materials like paper towels for large spills.

• Collect and Dispose: Place all contaminated absorbent material and cleaning supplies into a sealed, labeled hazardous waste container[2].

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste[2][10].

Disposal Workflow and Final Disposition

The ultimate disposal of chemical waste must be handled by trained professionals through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.

Waste Disposal Decision Workflow

Caption: Disposal Decision Workflow for 2-Quinolinecarboxylic Acid Waste.

Final Disposal

Never attempt to treat or neutralize chemical waste unless you are specifically trained and authorized to do so as part of an established institutional protocol[17]. The final disposition will be carried out by a licensed hazardous waste facility, which typically employs high-temperature incineration or other chemical treatments to neutralize the hazardous compounds[1]. Always follow your institution's specific procedures for requesting a chemical waste pickup[14][15].

By adhering to these rigorous safety and disposal protocols, you contribute to a culture of safety and environmental stewardship, ensuring that our pursuit of scientific advancement does not come at the cost of personal or ecological well-being.

References

• CHEMWATCH. (2009, October 13). Material Safety Data Sheet: 2-Quinoxalinecarboxylic acid sc-230662.

• Environmental Science Center, The University of Tokyo. Chemically hazardous waste. Retrieved March 24, 2026, from [Link]

• TCI EUROPE N.V. (2018, October 3).
• ECHEMI. (2019, July 15).
• MedChemExpress. (2025, July 18).
• BenchChem. (2025). Safe Disposal of Quinolin-8-ylmethanesulfonamide: A Procedural Guide.
• New Jersey Department of Health. (2010, January). Hazardous Substance Fact Sheet: Quinoline.
• Fisher Scientific. (2023, September 5).
• BenchChem. (2025).
• BenchChem. (2025). Safeguarding Your Research: A Comprehensive Guide to Handling Quinoline-2-Carboxylic Acid.

• The University of Texas at Austin, Environmental Health and Safety. Chemical Waste. Retrieved March 24, 2026, from [Link]

• NextSDS. Quinoline-2-carboxylic acid — Chemical Substance Information. Retrieved March 24, 2026, from [Link]

• Chemos GmbH & Co.KG. (2019, April 11).
• BenchChem. (2025). Navigating the Safe Disposal of 2-Methyl-8-quinolinecarboxaldehyde: A Procedural Guide.

• Washington State University, Environmental Health & Safety. Chemical Waste Disposal. Retrieved March 24, 2026, from [Link]

• Technion - Israel Institute of Technology. Chemical Waste Management Guide.
• Stockholm University. (2015, March 23). Procedures for the disposal of liquid chemical residues and aqueous solutions.
• International Finance Corporation. (2007, April 30). Environmental, Health, and Safety Guidelines: Waste Management.

• Stanford University, Environmental Health & Safety. Chemical Waste Disposal. Retrieved March 24, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. nextsds.com [nextsds.com]
• 7. 2-Quinoxalinecarboxylic acid 97 879-65-2 [sigmaaldrich.com]
• 8. nj.gov [nj.gov]
• 9. echemi.com [echemi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. benchchem.com [benchchem.com]
• 13. chemos.de [chemos.de]
• 14. Chemical Waste Disposal | Environmental Health & Safety | Washington State University [ehs.wsu.edu]
• 15. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 16. Chemical Safety – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 17. Chemically hazardous waste | 環境安全管理 | Environmental Science Center [esc.u-tokyo.ac.jp]

Advanced Laboratory Safety and Handling Guide: 2-Quinolinecarboxylic Acid Sodium Salt

For researchers and drug development professionals, ensuring laboratory safety requires more than simply checking a Safety Data Sheet (SDS); it demands a mechanistic understanding of chemical properties and the causality behind safety protocols. 2-Quinolinecarboxylic acid sodium salt (CAS RN: 16907-79-2), also known as sodium quinaldate, is a critical reagent and intermediate in pharmaceutical synthesis.

While the sodium salt form offers enhanced aqueous solubility compared to its free acid counterpart, it introduces specific handling challenges—namely, hygroscopicity, the risk of fine-dust aerosolization, and the potential for toxic decomposition. This guide provides a self-validating, step-by-step operational framework for handling, personal protective equipment (PPE) selection, and disposal, grounded in authoritative safety standards.

Physicochemical Hazard Profile

Understanding the physical and chemical nature of a compound is the first step in designing an effective safety protocol. The quantitative and qualitative data below dictate the environmental controls required for this chemical.

Property	Value / Characteristic	Operational Causality & Impact
Chemical Formula	C₁₀H₆NNaO₂	The sodium salt form increases aqueous solubility but introduces hygroscopicity, necessitating moisture-controlled storage[1].
Purity	>98.0% (HPLC)	High-purity crystalline powders are prone to electrostatic buildup and aerosolization during transfer.
Physical State	Solid (Crystal to Powder)	Fine particulates can bypass upper respiratory mucociliary clearance, requiring strict inhalation controls[1].
Appearance	White to slightly pale yellow	Color changes can indicate oxidative degradation, reinforcing the need for inert gas storage.
Decomposition Products	CO, CO₂, Nitrogen oxides (NOx)	High-temperature reactions or combustion release highly toxic NOx fumes, mandating the use of fume hoods[1].
Storage Conditions	Cool, dark place under inert gas	Prevents oxidative degradation and moisture absorption, preserving structural integrity for sensitive assays[1].

Personal Protective Equipment (PPE) Matrix & Causality

Standard laboratory attire is insufficient when handling fine crystalline pharmaceutical intermediates. The following PPE matrix is designed to mitigate specific exposure pathways associated with 1[1].

• Respiratory Protection (NIOSH N95/P100 or EN 149 FFP2/FFP3):

  • Causality: While the compound is not highly volatile, its powder form generates micro-dust. Inhalation of these particulates causes mechanical and chemical irritation to the respiratory tract[2]. A particulate respirator is mandatory if handling occurs outside a closed local exhaust system[1].

• Hand Protection (Double-Layer Nitrile Gloves):

  • Causality: Nitrile provides superior chemical resistance against organic acid salts compared to latex. Double-gloving ensures that if the outer glove is compromised by micro-abrasions from spatulas or glassware, the inner barrier remains intact.

• Eye Protection (Air-Tight Safety Goggles):

  • Causality: Standard safety glasses leave the orbital area vulnerable to airborne dust. Because quinaldic acid derivatives are classified as serious eye irritants[2], air-tight goggles are required to prevent ocular exposure to aerosolized particles[1].

• Body Protection (Anti-Static Lab Coat):

  • Causality: Synthetic clothing can generate static electricity, causing fine powders to repel and scatter. An anti-static, flame-resistant lab coat minimizes this risk while protecting against dermal contact.

Operational Workflow: Safe Weighing and Solution Preparation

To ensure both operator safety and the chemical integrity of the reagent, follow this self-validating protocol. Every step is designed to prevent the dispersion of dust and protect the compound from environmental degradation.

Step 1: Environmental Verification

• Ensure the chemical fume hood is operational. Verify the face velocity is between 80–100 feet per minute (fpm).

• Clear the workspace of incompatible materials, particularly strong oxidizing agents[3].

Step 2: PPE Donning and Tool Preparation

• Don the required PPE (air-tight goggles, N95/P100 respirator, lab coat, and nitrile gloves)[1].

• Equip the hood with an anti-static weighing spatula and a pre-tared, sealable weighing boat or vial. Rationale: Anti-static tools prevent the fine powder from scattering due to electrostatic repulsion.

Step 3: Material Transfer

• Retrieve the reagent from its cool, dark storage location. Open the container only within the fume hood.

• Carefully transfer the required mass. Avoid dropping the powder from a height to minimize aerosolization.

Step 4: Post-Handling and Storage

• Immediately seal the weighing vial.

• Before closing the primary reagent bottle, purge the headspace with an inert gas (e.g., Argon or Nitrogen). Rationale: Displacing ambient air prevents moisture absorption and oxidative degradation of the sodium salt[1].

• Return the primary container to the designated cool, dark storage area.

Emergency Spill Response and Disposal Plan

Accidental releases require immediate, methodical action to prevent environmental contamination and personnel exposure.

Step 1: Area Isolation

• Immediately halt work and alert nearby personnel.

• Rope off the leakage area and control entry, ensuring only personnel equipped with full PPE approach the spill[1].

Step 2: Dust-Free Containment

• DO NOT use compressed air or dry sweeping brushes, as these methods will aerosolize the powder[4].

• Carefully cover the spill with a damp absorbent pad (water is suitable due to the sodium salt's aqueous solubility) or use a HEPA-filtered laboratory vacuum.

Step 3: Collection and Decontamination

• Gently sweep the dampened material into an airtight, chemically compatible plastic container[4].

• Wash the contaminated surface with copious amounts of water and a mild detergent. Collect the wash water if local regulations prohibit discharging chemical runoff into the standard drain[3].

Step 4: Regulatory Disposal

• Seal and label the waste container clearly.

• Transfer the contents to an approved, licensed waste disposal plant. Thermal decomposition of this waste must be strictly monitored due to the release of irritating and toxic NOx and COx gases[1],[2].

Operational Logic & Response Workflow

The following diagram maps the logical decision tree for standard handling versus emergency spill response, ensuring operators can visually trace the causality of their actions.

Operational workflow for the safe handling, solution preparation, and spill response of 2-Quinolinecarboxylic acid sodium.

References

• TCI Chemicals (2023). Safety Data Sheet: Quinaldic Acid Sodium Salt (Product Code Q0004). Retrieved from1[1].

• Fisher Scientific (2025). Safety Data Sheet: Quinaldic Acid. Retrieved from2[2].

• FUJIFILM Wako Pure Chemical Corporation (2025). Safety Data Sheet: 2-Quinolinecarboxylic Acid. Retrieved from 3[3].

• TCI Chemicals (2023). Safety Data Sheet: Quinaldic Acid. Retrieved from4[4].

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. tcichemicals.com [tcichemicals.com]